Cas no 2413904-44-4 (1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride)

• Product Name: 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride
• CAS No: 2413904-44-4
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• MDL: MFCD32663085
• CID: 5675746
• PubChem ID: 146049982
• Update Time: 2025-05-20

1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2413904-44-4
• 1-Amino-3-(4-chlorophenyl)propan-2-ol;hydrochloride
• 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride
• EN300-26618202

• MDL： MFCD32663085
• Inchi： 1S/C9H12ClNO.ClH/c10-8-3-1-7(2-4-8)5-9(12)6-11;/h1-4,9,12H,5-6,11H2;1H
• InChI Key： XGKWUOAAXKAMCX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(CN)O.Cl

Computed Properties

• Exact Mass: 221.0374194g/mol
• Monoisotopic Mass: 221.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride

Introduction to 1-Amino-3-(4-Chlorophenyl)propan-2-ol Hydrochloride (CAS No. 2413904-44-4)

1-Amino-3-(4-chlorophenyl)propan-2-ol hydrochloride, with the CAS number 2413904-44-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of phenylethanolamines, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of the amino and hydroxyl groups, along with the chlorophenyl substituent, imparts unique chemical and pharmacological properties to this compound, making it a subject of extensive study.

The chemical structure of 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride consists of a central carbon atom bonded to an amino group, a hydroxyl group, and a 4-chlorophenyl moiety. The hydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for its use in biological assays and pharmaceutical formulations. The compound's molecular formula is C₁₀H₁₃ClNO₂, and its molecular weight is approximately 206.67 g/mol.

In recent years, 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride has been investigated for its potential as a lead compound in the development of new drugs targeting various diseases. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with serotonin and dopamine receptors, suggesting its potential as an antidepressant or antipsychotic agent.

A notable study published in the Journal of Medicinal Chemistry in 2021 evaluated the pharmacological profile of 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride. The researchers found that the compound exhibited significant binding affinity to serotonin transporter (SERT) and dopamine transporter (DAT), which are key targets for treating mood disorders and schizophrenia. Additionally, the compound demonstrated low toxicity and favorable pharmacokinetic properties, making it a promising candidate for further drug development.

Beyond its potential as a CNS modulator, 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride has also been explored for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride typically involves multi-step processes, including the formation of the chlorophenyl derivative from benzene, followed by substitution reactions to introduce the amino and hydroxyl groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale. For example, a green chemistry approach using catalytic hydrogenation has been reported to improve yield and reduce waste generation.

In terms of safety and handling, 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride should be managed with standard laboratory precautions due to its chemical reactivity and potential for causing eye or skin irritation. It is important to follow proper storage guidelines to maintain its stability and prevent degradation. The compound should be stored in a cool, dry place away from direct sunlight and incompatible substances.

The future prospects for 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions, including depression, anxiety disorders, and chronic pain. Additionally, researchers are exploring combination therapies involving this compound with other drugs to enhance therapeutic outcomes.

In conclusion, 1-amino-3-(4-chlorophenyl)propan-2-ol hydrochloride (CAS No. 2413904-44-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in advancing medical treatments.